Cas no 1808487-18-4 (2-[N-(2-methylpropyl)6-chloro-5-fluoropyridine-3-sulfonamido]acetamide)

• Product Name: 2-[N-(2-methylpropyl)6-chloro-5-fluoropyridine-3-sulfonamido]acetamide
• CAS No: 1808487-18-4
• MF: C₁₁H₁₅ClFN₃O₃S
• MW: 323.771503686905
• CID: 5682097
• PubChem ID: 100713743
• Update Time: 2025-10-28

2-[N-(2-methylpropyl)6-chloro-5-fluoropyridine-3-sulfonamido]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26590230
• 2-[N-(2-methylpropyl)6-chloro-5-fluoropyridine-3-sulfonamido]acetamide
• Z1911281502
• 2-[(6-chloro-5-fluoropyridin-3-yl)sulfonyl-(2-methylpropyl)amino]acetamide
• 1808487-18-4
• AKOS033660217

• Inchi： 1S/C11H15ClFN3O3S/c1-7(2)5-16(6-10(14)17)20(18,19)8-3-9(13)11(12)15-4-8/h3-4,7H,5-6H2,1-2H3,(H2,14,17)
• InChI Key： IWAAAQSXYUDJGK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)S(N(CC(N)=O)CC(C)C)(=O)=O)F

Computed Properties

• Exact Mass: 323.0506684g/mol
• Monoisotopic Mass: 323.0506684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 102Ų

Additional information on 2-[N-(2-methylpropyl)6-chloro-5-fluoropyridine-3-sulfonamido]acetamide

Compound CAS No. 1808487-18-4: 2-[N-(2-methylpropyl)6-chloro-5-fluoropyridine-3-sulfonamido]acetamide

The compound CAS No. 1808487-18-4, also known as 2-[N-(2-methylpropyl)6-chloro-5-fluoropyridine-3-sulfonamido]acetamide, is a highly specialized organic compound with significant applications in the field of pharmaceuticals and advanced materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and chemical synthesis.

The molecular structure of this compound is characterized by a pyridine ring substituted with chlorine and fluorine atoms, which introduces electronic effects that can influence its reactivity and bioavailability. The presence of the sulfonamide group further enhances its functional versatility, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential as a precursor for developing novel antibiotics and antiviral agents, leveraging its ability to interact with biological targets through hydrogen bonding and π-π interactions.

One of the most notable aspects of this compound is its role in the development of targeted therapies. Researchers have explored its ability to modulate enzyme activity, particularly in kinases, which are critical in various cellular signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are implicated in cancer progression. This finding underscores its potential as a lead compound for anticancer drug discovery.

In addition to its pharmacological applications, this compound has also been investigated for its role in polymer chemistry. The sulfonamide group can act as a nucleophile in polymerization reactions, enabling the creation of novel materials with tailored properties such as improved thermal stability and mechanical strength. Recent advancements in click chemistry have further expanded its utility, allowing for efficient incorporation into complex polymer networks.

The synthesis of 2-[N-(2-methylpropyl)6-chloro-5-fluoropyridine-3-sulfonamido]acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring via cyclization reactions, followed by substitution reactions to introduce the halogen atoms and the sulfonamide group. Optimization of reaction conditions has been critical to achieving high yields and maintaining product purity.

From an environmental perspective, this compound has been assessed for its biodegradability and ecotoxicological impact. Studies indicate that it exhibits moderate biodegradation under aerobic conditions, suggesting that it can be safely integrated into sustainable chemical processes. However, further research is needed to fully understand its long-term environmental fate and potential risks.

In conclusion, CAS No. 1808487-18-4 represents a versatile and promising compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthetic methodology and pharmacological research, positions it as a key player in the development of innovative solutions for healthcare and materials science.